Cas no 1803779-77-2 (5-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid)

• Product Name: 5-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid
• CAS No: 1803779-77-2
• MF: C₁₁H₈F₃NO₂S
• MW: 275.246932029724
• CID: 5007353
• Update Time: 2025-06-12

5-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid

• Inchi： 1S/C11H8F3NO2S/c1-6-8(4-10(16)17)2-7(5-15)3-9(6)18-11(12,13)14/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： KEXMBDUHFPFAGB-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=CC(C#N)=CC(CC(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.2
• Topological Polar Surface Area: 86.4

Additional information on 5-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid

Introduction to 5-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic Acid (CAS No. 1803779-77-2)

5-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid, identified by its CAS number 1803779-77-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by a complex aromatic structure, which includes a cyano group, a methyl substituent, and a trifluoromethylthio functional group. These structural features contribute to its unique chemical properties and potential biological activities, making it a subject of intense study in medicinal chemistry.

The< strong>5-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid molecule exhibits a high degree of functional diversity, which is attributed to the presence of multiple reactive sites. The cyano group (-CN) is known for its ability to participate in hydrogen bonding and metal coordination, while the methyl group (-CH₃) can influence the electronic distribution of the aromatic ring. Additionally, the trifluoromethylthio group (-S(CH₂)₂CF₃) introduces both steric hindrance and electronic effects, which can modulate the reactivity and selectivity of the compound in various chemical transformations.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that incorporate fluorine-containing moieties due to their favorable pharmacokinetic properties. The< strong>trifluoromethylthio group, in particular, has been extensively studied for its ability to enhance metabolic stability, improve binding affinity, and increase bioavailability of drug candidates. This has led to its incorporation into numerous clinical candidates across different therapeutic areas, including oncology, infectious diseases, and central nervous system disorders.

One of the most compelling aspects of 5-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid is its potential as a building block for more complex molecules. Researchers have leveraged its structural features to design and synthesize derivatives with enhanced biological activity. For instance, studies have demonstrated that modifications at the phenyl ring or the acetic acid moiety can lead to compounds with improved potency and selectivity against specific biological targets. These findings highlight the compound's versatility and its potential utility in drug discovery programs.

The< strong>CAS number 1803779-77-2 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized nomenclature is crucial for facilitating communication among researchers and for regulatory purposes. The CAS registry system is maintained by the Chemical Abstracts Service, a division of the American Chemical Society, and it serves as a comprehensive database for chemical substances.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for 5-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid. These innovations have not only reduced production costs but also improved the quality and purity of the final product. Such improvements are essential for ensuring that pharmaceutical intermediates meet the stringent requirements of clinical trials and commercial drug development.

The< strong>cyano group in this compound plays a critical role in its reactivity and functionality. It can act as a nucleophile in various reactions, including nucleophilic substitution and addition reactions. Additionally, the cyano group can participate in coordination with transition metals, which has implications for catalytic applications in organic synthesis. These properties make 5-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid a valuable tool in both academic research and industrial applications.

In conclusion, 5-Cyano-2-methyl-3-(trifluoromethylthio)phenylacetic acid (CAS No. 1803779-77-2) is a multifunctional organic compound with significant potential in pharmaceutical research. Its unique structural features and diverse reactivity make it a valuable intermediate for synthesizing novel drug candidates. As research continues to uncover new applications for this compound, it is likely to remain an important molecule in the field of medicinal chemistry.